Cas no 105176-66-7 ({4-aminobicyclo[2.2.2]octan-1-yl}methanol)

Technical Introduction: {4-Aminobicyclo[2.2.2]octan-1-yl}methanol is a bicyclic amine alcohol with a rigid, three-dimensional scaffold, offering unique steric and electronic properties. The compound features a primary amine and a hydroxymethyl group on a strained bicyclo[2.2.2]octane framework, making it a valuable intermediate in medicinal chemistry and asymmetric synthesis. Its constrained geometry enhances selectivity in ligand design and catalytic applications, while the functional groups allow for further derivatization. The bicyclic structure also contributes to improved metabolic stability in drug development. This compound is particularly useful for constructing complex molecular architectures, such as chiral catalysts or bioactive molecules, where rigidity and precise spatial orientation are critical.
{4-aminobicyclo[2.2.2]octan-1-yl}methanol structure
105176-66-7 structure
Product Name:{4-aminobicyclo[2.2.2]octan-1-yl}methanol
CAS No:105176-66-7
MF:C9H17NO
MW:155.237382650375
MDL:MFCD20617348
CID:2135313
PubChem ID:23152950
Update Time:2025-10-28

{4-aminobicyclo[2.2.2]octan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • 4-amino-Bicyclo[2.2.2]octane-1-methanol
    • {4-aminobicyclo[2.2.2]octan-1-yl}methanol
    • (4-Aminobicyclo[2.2.2]octan-1-yl)methanol
    • CS-0056371
    • WMDXCIXGFGTWHC-UHFFFAOYSA-N
    • 105176-66-7
    • 4-amino-1-hydroxymethylbicyclo[2,2,2]octane
    • P12804
    • 4-amino-1-hydroxymethylbicyclo[2.2.2]octane
    • AKOS027322918
    • A1-01541
    • (4-Aminobicyclo[2.2.2]oct-1-yl)methanol
    • SCHEMBL3919756
    • MFCD20617348
    • SB13272
    • EN300-2962790
    • DA-21266
    • Bicyclo[2.2.2]octane-1-methanol, 4-amino-
    • (4-amino-1-bicyclo[2.2.2]octanyl)methanol
    • FEA17666
    • 871-157-8
    • (4-aminobicyclo(2.2.2)octan-1-yl)methanol
    • MDL: MFCD20617348
    • Inchi: 1S/C9H17NO/c10-9-4-1-8(7-11,2-5-9)3-6-9/h11H,1-7,10H2
    • InChI Key: WMDXCIXGFGTWHC-UHFFFAOYSA-N
    • SMILES: OCC12CCC(CC1)(CC2)N

Computed Properties

  • Exact Mass: 155.131014166g/mol
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 46.2Ų

{4-aminobicyclo[2.2.2]octan-1-yl}methanol Pricemore >>

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Additional information on {4-aminobicyclo[2.2.2]octan-1-yl}methanol

Comprehensive Overview of {4-aminobicyclo[2.2.2]octan-1-yl}methanol (CAS No. 105176-66-7): Properties, Applications, and Innovations

{4-aminobicyclo[2.2.2]octan-1-yl}methanol (CAS No. 105176-66-7) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and material science research. Its molecular framework, featuring a rigid bicyclo[2.2.2]octane core with an amino and hydroxymethyl functional group, offers exceptional stereochemical stability and versatility for derivatization. This compound is increasingly explored for its potential in drug discovery, particularly in designing central nervous system (CNS) therapeutics, due to its ability to cross the blood-brain barrier (BBB). Researchers are also investigating its role as a chiral building block in asymmetric synthesis, aligning with the growing demand for enantioselective catalysts in green chemistry.

In recent years, the scientific community has focused on optimizing the synthesis of {4-aminobicyclo[2.2.2]octan-1-yl}methanol to improve yield and scalability. Advanced techniques like flow chemistry and microwave-assisted synthesis have been applied to reduce reaction times and enhance purity. These innovations address the rising interest in sustainable manufacturing—a hot topic in 2024, as industries prioritize eco-friendly processes. Computational studies using AI-driven molecular modeling further predict its interactions with biological targets, accelerating its adoption in precision medicine. Such applications resonate with trending searches like "AI in drug design" and "green synthesis of bioactive molecules," making this compound a focal point for interdisciplinary research.

The physicochemical properties of {4-aminobicyclo[2.2.2]octan-1-yl}methanol contribute to its broad utility. Its high solubility in polar solvents and thermal stability up to 200°C make it suitable for formulations requiring robust excipients. These traits are critical for developing controlled-release drug delivery systems, a trending area in pharmaceuticals. Additionally, its hydrogen-bonding capacity enables the creation of supramolecular assemblies, relevant to nanotechnology and smart materials. Users searching for "advanced drug carriers" or "self-assembling molecules" will find this compound’s profile highly relevant.

Beyond pharmaceuticals, {4-aminobicyclo[2.2.2]octan-1-yl}methanol is being tested in agrochemicals as a scaffold for novel pesticides with lower environmental toxicity. This aligns with global demands for sustainable agriculture solutions, a frequently searched topic. Its derivatization potential also extends to polymeric materials, where it enhances mechanical strength and biodegradability—key concerns in the circular economy discourse. Such diverse applications underscore its role in addressing contemporary challenges.

Quality control and analytical methods for CAS No. 105176-66-7 are equally vital. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are standard for purity verification, while mass spectrometry tracks isotopic labeling in metabolic studies. These protocols cater to labs searching for "compound characterization techniques" or "QC standards for bicyclic amines." Regulatory compliance, such as REACH and GMP guidelines, ensures its safe use, another frequent query among industrial users.

In conclusion, {4-aminobicyclo[2.2.2]octan-1-yl}methanol exemplifies innovation at the intersection of chemistry and technology. Its adaptability to cutting-edge research areas—from AI-aided drug discovery to eco-friendly materials—positions it as a compound of enduring relevance. As scientific inquiries evolve, this molecule will likely remain a staple in answering both current and future industrial and academic needs.

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